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Compound of Interest

Compound Name: (+)-Camphanic acid chloride

Cat. No.: B1139735 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chiral resolving agents is paramount. (+)-Camphanic acid
chloride, a derivative of camphor, is a widely utilized chiral resolving agent for alcohols and

amines.[1][2][3][4] Its efficacy is intrinsically linked to its physical characteristics and stability.

This technical guide provides an in-depth overview of the core physical properties and stability

profile of (+)-camphanic acid chloride, presenting quantitative data in structured tables and

outlining key considerations for its handling and storage.

Core Physical and Chemical Properties
(+)-Camphanic acid chloride is a colorless to off-white crystalline solid.[5][6] As a chiral

molecule, its optical activity is a critical parameter for its application in enantiomeric resolution.

Property Value References

Molecular Formula C₁₀H₁₃ClO₃ [7]

Molecular Weight 216.66 g/mol [1]

Melting Point 71-73 °C [6]

Appearance
Off-white to yellow powder or

crystals
[6][7]

Optical Activity
[α]23/D +18±1°, c = 2 in

dioxane
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Spectral Data
Spectroscopic data is essential for the identification and characterization of (+)-camphanic
acid chloride. Key spectral features are summarized below.

Spectroscopic Technique Key Features and References

¹H NMR

Characteristic peaks corresponding to the

camphor scaffold are observable. Spectra are

available in chemical databases for reference.[8]

[9]

¹³C NMR

Spectra are available for the parent compound,

(+)-camphanic acid, providing a reference for

the carbon skeleton.[10]

Infrared (IR) Spectroscopy

Strong carbonyl stretching frequencies are

characteristic of the acid chloride and lactone

functional groups, typically observed around

1780-1805 cm⁻¹.[4][6][11][12]

Mass Spectrometry (MS)
The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns.

Solubility Profile
The solubility of (+)-camphanic acid chloride is a crucial factor in its use as a derivatizing

agent.
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Solvent Solubility References

Dichloromethane Soluble

Ether Soluble

Ethyl Acetate Soluble

Methanol Soluble

Toluene Soluble (50 g/100 mL at 0 °C) [4][6][12]

Petroleum Ether Crystallizes from [4][6][12]

Water Reacts [4]

Stability and Reactivity
The stability of (+)-camphanic acid chloride is a critical consideration for its storage and

handling. As an acyl chloride, it is highly susceptible to hydrolysis.

Moisture Sensitivity: The primary stability concern for (+)-camphanic acid chloride is its

reactivity with water.[1][5] It readily undergoes hydrolysis to form (+)-camphanic acid and

hydrochloric acid.[1][5] This reaction is a nucleophilic acyl substitution where water acts as the

nucleophile.[1] Consequently, exposure to atmospheric moisture or wet solvents will lead to the

degradation of the reagent.[1][13][14]

Thermal Stability: While stable at recommended storage temperatures, thermal decomposition

can lead to the release of irritating gases and vapors, including carbon monoxide, carbon

dioxide, and hydrogen chloride gas.[15]

Incompatibilities: (+)-Camphanic acid chloride is incompatible with strong oxidizing agents,

bases, and, most notably, water and other protic solvents like alcohols.[15][16]

Experimental Protocols: Handling and Storage
Due to its moisture sensitivity, specific handling and storage protocols are imperative to

maintain the integrity of (+)-camphanic acid chloride.

Storage:
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Temperature: Store in a cool, dry, and well-ventilated place.[17] Recommended storage

temperatures are typically between 2-8°C.[6]

Atmosphere: Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to

prevent hydrolysis.[1]

Container: Keep the container tightly closed.[17][18]

Handling:

Environment: Handle in a well-ventilated area, preferably under a chemical fume hood.[15]

[17]

Precautions: Avoid contact with skin and eyes.[17] Wear suitable protective clothing,

including gloves and eye protection.[15][17] Avoid the formation of dust and aerosols.[17]

Reaction Conditions: Reactions involving (+)-camphanic acid chloride should be

conducted under anhydrous conditions using dry solvents.[1]

Logical Workflow for Stability Considerations
The following diagram illustrates the key factors affecting the stability of (+)-camphanic acid
chloride and the necessary preventative measures.
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Stability Profile of (+)-Camphanic Acid Chloride

(+)-Camphanic Acid Chloride
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Caption: Logical workflow of (+)-camphanic acid chloride stability.
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In conclusion, while (+)-camphanic acid chloride is a powerful and effective chiral resolving

agent, its utility is contingent upon careful handling and storage to mitigate its inherent moisture

sensitivity. By adhering to the guidelines outlined in this document, researchers can ensure the

integrity and reactivity of this important chemical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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